2H-1,5-Benzodioxepin-3(4H)-one, 7-(1,1-dimethylethyl)-
2H-1,5-Benzodioxepin-3(4H)-one, 7-(1,1-dimethylethyl)-
Brand Name:
Vulcanchem
CAS No.:
195251-91-3
VCID:
VC0071222
InChI:
InChI=1S/C13H16O3/c1-13(2,3)9-4-5-11-12(6-9)16-8-10(14)7-15-11/h4-6H,7-8H2,1-3H3
SMILES:
CC(C)(C)C1=CC2=C(C=C1)OCC(=O)CO2
Molecular Formula:
C13H16O3
Molecular Weight:
220.26 g/mol
2H-1,5-Benzodioxepin-3(4H)-one, 7-(1,1-dimethylethyl)-
CAS No.: 195251-91-3
Main Products
VCID: VC0071222
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol
| CAS No. | 195251-91-3 |
|---|---|
| Product Name | 2H-1,5-Benzodioxepin-3(4H)-one, 7-(1,1-dimethylethyl)- |
| Molecular Formula | C13H16O3 |
| Molecular Weight | 220.26 g/mol |
| IUPAC Name | 7-tert-butyl-1,5-benzodioxepin-3-one |
| Standard InChI | InChI=1S/C13H16O3/c1-13(2,3)9-4-5-11-12(6-9)16-8-10(14)7-15-11/h4-6H,7-8H2,1-3H3 |
| Standard InChIKey | VFQHMVHBTUURKJ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC2=C(C=C1)OCC(=O)CO2 |
| Canonical SMILES | CC(C)(C)C1=CC2=C(C=C1)OCC(=O)CO2 |
| PubChem Compound | 16723825 |
| Last Modified | Nov 11 2021 |
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